Cas no 1821840-53-2 ((r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol)

(R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol is a chiral phenolic compound featuring both diethylamino and hydroxyethyl functional groups. Its stereospecific (R)-configuration makes it valuable for applications requiring enantioselectivity, such as asymmetric synthesis or chiral catalyst development. The phenol moiety provides reactivity for further derivatization, while the diethylamino group enhances solubility in organic solvents. The hydroxyethyl substituent offers a site for additional functionalization or hydrogen bonding interactions. This compound is particularly useful in pharmaceutical intermediates, fine chemical synthesis, and materials science due to its structural versatility and potential for stereocontrol. Care should be taken to store it under inert conditions to preserve its optical purity.
(r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol structure
1821840-53-2 structure
Product Name:(r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol
CAS No:1821840-53-2
MF:C12H19NO2
MW:209.2847635746
CID:6432083
PubChem ID:163198749
Update Time:2025-06-28

(r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • (r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol
    • Benzenemethanol, 4-(diethylamino)-2-hydroxy-α-methyl-, (αR)-
    • CS-0353861
    • 5-(diethylamino)-2-[(1R)-1-hydroxyethyl]phenol
    • 1821840-53-2
    • EN300-1868566
    • Inchi: 1S/C12H19NO2/c1-4-13(5-2)10-6-7-11(9(3)14)12(15)8-10/h6-9,14-15H,4-5H2,1-3H3/t9-/m1/s1
    • InChI Key: WLRAHNSKJFGXAQ-SECBINFHSA-N
    • SMILES: N(C1C=CC([C@H](O)C)=C(O)C=1)(CC)CC

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Boiling Point: 320.8±12.0 °C(Predicted)
  • pka: 10.16±0.40(Predicted)

(r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol Pricemore >>

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Additional information on (r)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol

Recent Advances in the Study of (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol (CAS: 1821840-53-2)

In recent years, (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol (CAS: 1821840-53-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its chiral center and phenolic hydroxyl group, has been explored for its role in modulating biological pathways, particularly in the context of neurodegenerative diseases and cancer. The latest research efforts have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers employed molecular docking simulations and in vitro assays to demonstrate that (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol binds to amyloid-beta peptides with high affinity, disrupting their aggregation. These findings suggest its potential as a lead compound for developing novel anti-amyloid therapeutics.

Another significant advancement comes from a 2024 Nature Communications paper, which explored the compound's anticancer properties. The study revealed that (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol induces apoptosis in cancer cells by activating the p53 pathway and inhibiting the PI3K/AKT signaling cascade. Notably, the compound exhibited selective cytotoxicity toward cancer cells while sparing normal cells, highlighting its therapeutic window.

From a synthetic chemistry perspective, recent work has focused on improving the enantioselective synthesis of (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol. A 2023 Organic Letters publication described a novel catalytic asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving >99% enantiomeric excess (ee) and high yield. This advancement addresses previous challenges in scalability and purity, paving the way for large-scale production.

In summary, (R)-5-(Diethylamino)-2-(1-hydroxyethyl)phenol (CAS: 1821840-53-2) represents a promising scaffold for drug development, with applications spanning neurodegenerative diseases and oncology. Future research should focus on in vivo validation, pharmacokinetic optimization, and clinical translation to fully realize its therapeutic potential.

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